Cas no 562803-67-2 (3-[(1H-Benzimidazol-1-yl)methyl]benzoic acid)

• Product Name: 3-[(1H-Benzimidazol-1-yl)methyl]benzoic acid
• CAS No: 562803-67-2
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 2832130
• PubChem ID: 24694701
• Update Time: 2025-04-21

3-[(1H-Benzimidazol-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 562803-67-2
• SCHEMBL2885662
• DTXSID60640784
• 3-[(1H-Benzimidazol-1-yl)methyl]benzoic acid
• CHEMBL163230
• AKOS000174514

• Inchi： 1S/C15H12N2O2/c18-15(19)12-5-3-4-11(8-12)9-17-10-16-13-6-1-2-7-14(13)17/h1-8,10H,9H2,(H,18,19)
• InChI Key： JXONSBJWTBJSDN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)CN1C=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 252.089877630Da
• Monoisotopic Mass: 252.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.1Ų